Cas no 1389264-28-1 (3-azabicyclo[3.1.1]heptan-6-ol;hydrochloride)

• Product Name: 3-azabicyclo[3.1.1]heptan-6-ol;hydrochloride
• CAS No: 1389264-28-1
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• MDL: MFCD22415249
• CID: 2093727
• PubChem ID: 72207504
• Update Time: 2025-08-04

3-azabicyclo[3.1.1]heptan-6-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.1]heptan-6-ol hydrochloride
• 3-azabicyclo[3.1.1]heptan-6-ol;hydrochloride
• 1389264-28-1
• AKOS024438529
• 3-Aza-bicyclo[3.1.1]heptan-6-ol HCl
• 3-AZA-BICYCLO[3.1.1]HEPTAN-6-OL HYDROCHLORIDE
• SY344364
• AS-34113
• CS-0051524
• 3-azabicyclo[3.1.1]heptan-6-olhydrochloride
• endo-3-Azabicyclo[3.1.1]heptan-6-ol HCl
• 3-Azabicyclo[3.1.1]heptan-6-ol, hydrochloride (1:1)
• SCHEMBL20745084
• PB27312
• 3-Azabicyclo[3.1.1]heptan-6-ol HCl
• MFCD32669681
• MFCD22415249

• MDL： MFCD22415249
• Inchi： 1S/C6H11NO.ClH/c8-6-4-1-5(6)3-7-2-4;/h4-8H,1-3H2;1H
• InChI Key： HBCBRIDOEJTPIU-UHFFFAOYSA-N
• SMILES： Cl.OC1C2CNCC1C2

Computed Properties

• Exact Mass: 149.0607417g/mol
• Monoisotopic Mass: 149.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-azabicyclo[3.1.1]heptan-6-ol;hydrochloride

Introduction to 3-azabicyclo[3.1.1]heptan-6-ol;hydrochloride (CAS No. 1389264-28-1)

The compound 3-azabicyclo[3.1.1]heptan-6-ol;hydrochloride, identified by the CAS number 1389264-28-1, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound belongs to the class of azabicyclic structures, which have garnered considerable attention due to their unique structural framework and potential biological activities. The hydrochloride salt form enhances the solubility and bioavailability of the parent molecule, making it a promising candidate for further therapeutic exploration.

In recent years, azabicyclo[3.1.1]heptane derivatives have been extensively studied for their pharmacological properties, particularly in the context of central nervous system (CNS) disorders and pain management. The presence of the azabicyclo moiety imparts distinct steric and electronic characteristics, which can modulate receptor interactions and metabolic stability. The hydroxyl group at the 6-position provides a site for further functionalization, enabling the synthesis of analogs with tailored biological profiles.

One of the most compelling aspects of 3-azabicyclo[3.1.1]heptan-6-ol;hydrochloride is its potential as a scaffold for drug discovery. The bicyclic structure offers rigidity, which can improve binding affinity to biological targets, while the nitrogen atom in the azabicyclo ring can engage in hydrogen bonding or ionic interactions with receptors. This combination of features makes it an attractive candidate for developing novel therapeutics.

Recent studies have highlighted the significance of azabicyclic compounds in modulating neurotransmitter systems. For instance, derivatives of this class have shown promise in preclinical models as potential treatments for anxiety and depression by interacting with serotonin and dopamine receptors. The hydrochloride salt form of 3-azabicyclo[3.1.1]heptan-6-ol has been found to enhance its pharmacokinetic properties, including improved absorption and reduced clearance rates, which are critical factors for drug efficacy.

The synthesis of 3-azabicyclo[3.1.1]heptan-6-ol;hydrochloride involves multi-step organic transformations, including cyclization reactions and functional group modifications. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high yields and enantiopurity, which are essential for pharmaceutical applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding modes of 3-azabicyclo[3.1.1]heptan-6-ol;hydrochloride with its target proteins. These studies have revealed that the compound can effectively interact with key residues in receptor binding pockets, suggesting strong binding affinity and potential therapeutic activity.

The pharmacological evaluation of 3-azabicyclo[3.1.1]heptan-6-ol;hydrochloride has demonstrated its ability to modulate various biological pathways relevant to CNS disorders. In vitro assays have shown inhibitory effects on enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in conditions like depression and inflammation.

Preclinical animal studies have further supported the therapeutic potential of this compound. In models of anxiety and pain, 3-azabicyclo[3.1.1]heptan-6-ol;hydrochloride has exhibited anxiolytic and analgesic effects comparable to or better than existing drugs in its class. These findings underscore its promise as a lead compound for further development.

The development of novel drug candidates requires rigorous safety assessments to ensure their suitability for clinical use. Toxicological studies on 3-azabicyclo[3.1.1]heptan-6-ol;hydrochloride have shown no significant adverse effects at relevant doses, reinforcing its safety profile.

The future directions for research on 3-azabicyclo[3.1.1]heptan-6-ol;hydrochloride include exploring its mechanism of action in greater detail and conducting clinical trials to evaluate its efficacy in human populations suffering from CNS disorders and other conditions.

In conclusion, 3-azabicyclo[3.1.1]heptan-6-ol;hydrochloride (CAS No. 1389264-28-1) represents a promising therapeutic agent with significant potential in the treatment of various diseases affecting the central nervous system and beyond.